BENGHE Foundational & Exploratory

Check Availability & Pricing

The Sedative Properties of Inhaled Cedarwood
Oil: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cedar oil

Cat. No.: B1164890

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cedarwood essential oil, a complex mixture of volatile organic compounds, has long been
utilized in traditional practices for its purported calming and sedative effects. Scientific inquiry,
primarily focusing on its major constituent, the sesquiterpene alcohol cedrol, has begun to
validate these claims through rigorous preclinical and clinical investigation. This technical guide
synthesizes the current body of evidence surrounding the sedative properties of inhaled
cedarwood oil and its components. It provides a detailed overview of key experimental findings,
methodologies, and proposed mechanisms of action to inform future research and drug
development endeavors in the fields of sleep science, anxiety, and autonomic nervous system
modulation.

Introduction

The therapeutic application of fragrances, or aromatherapy, is gaining empirical support, with
certain essential oils demonstrating measurable physiological and psychological effects.
Cedarwood oil, derived from various species of cedar and juniper trees, is a prominent
example.[1] Its primary active component, (+)-cedrol, has been identified as a key mediator of
its sedative and relaxant properties.[2][3] This document consolidates the quantitative data
from pertinent studies, outlines the experimental protocols used to elicit these findings, and
visualizes the current understanding of the underlying biological pathways.
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Quantitative Data on Sedative Effects

The sedative effects of inhaled cedarwood oil and cedrol have been quantified through various
physiological and behavioral parameters in both animal and human studies. The following
tables summarize the key quantitative findings from the reviewed literature.

Table 1: Effects of Cedrol Inhalation on Autonomic

Nervous System in Humans
Direction of

Parameter Significance Reference
Change

Heart Rate (HR) ! Significant [1][4]

Systolic Blood

Pressure (SBP) Significant [1][4][5]

Diastolic Blood

Pressure (DBP) Significant [11[4115]

Respiratory Rate (RR) | Significant [1][4]

High Frequency (HF)
component of HRV o

] Significant [4][5]
(Parasympathetic

activity)

Low Frequency (LF) /

High Frequency (HF)

ratio of HRV ! Significant [4]
(Sympathovagal

balance)

Low Frequency (LF)
components of SBP -

o Significant [4115]
and DBP variability

(Sympathetic activity)

Baroreceptor o
o 1 Significant [41[5]
Sensitivity
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HRV: Heart Rate Variability

Table 2: Effects of Cedrol Inhalation on Motor Activity
and Sleep in Rodents

] Direction of L
Parameter Animal Model Significance Reference
Change

Spontaneous ) o

o Wistar rats ! Significant [61[7]
Motor Activity
Spontaneous Caffeine-treated o

. ) l Significant [6][7]
Motor Activity Wistar rats

Spontaneously

Spontaneous ) o

o Hypertensive ! Significant [6][7]
Motor Activity

Rats (SHR)

Spontaneous ) o

L ddyY mice ! Significant [6][7]
Motor Activity
Pentobarbital-
Induced Sleeping  Wistar rats 1 Significant [61[71[8]
Time

Experimental Protocols

The following sections detail the methodologies employed in key studies that have investigated
the sedative properties of inhaled cedrol.

Human Study: Autonomic Nervous System Response to
Cedrol Inhalation

o Objective: To investigate the effects of cedrol inhalation on cardiovascular and respiratory
functions in healthy human subjects.[4]

e Subjects: 26 healthy human subjects.[4]
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 Intervention: Subjects were exposed to vaporized (+)-cedrol (14.2 + 1.7 pg/L, 5 L/min) and
blank air (control) via a face mask.[4]

o Data Collection: Electrocardiogram (ECG), heart rate (HR), systolic blood pressure (SBP),
diastolic blood pressure (DBP), and respiratory rate (RR) were continuously monitored.[4]

o Data Analysis: Spectral analysis of HR variability (HRV) was performed to assess autonomic
nervous system activity, including the high frequency (HF) component as an index of
parasympathetic activity and the ratio of low frequency to high frequency components
(LF/HF) as an index of sympathovagal balance. Spectral analysis of SBP and DBP variability
was also conducted to assess vasomotor sympathetic activity.[4]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/14614968/
https://pubmed.ncbi.nlm.nih.gov/14614968/
https://pubmed.ncbi.nlm.nih.gov/14614968/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Human Autonomic Response Protocol
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Proposed Signaling Pathways for Sedative Effects of Inhaled Cedrol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Sedative Properties of Inhaled Cedarwood Oil: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164890#sedative-properties-of-inhaled-cedarwood-
oil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-2003-41114
https://www.webmd.com/balance/what-to-know-about-cedarwood-essential-oil
https://www.benchchem.com/product/b1164890#sedative-properties-of-inhaled-cedarwood-oil
https://www.benchchem.com/product/b1164890#sedative-properties-of-inhaled-cedarwood-oil
https://www.benchchem.com/product/b1164890#sedative-properties-of-inhaled-cedarwood-oil
https://www.benchchem.com/product/b1164890#sedative-properties-of-inhaled-cedarwood-oil
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1164890?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

